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Compound of Interest

Compound Name: Disiamylborane

Cat. No.: B086530

For researchers, scientists, and professionals in drug development, the safe handling of
reactive reagents is paramount. Disiamylborane (SiazBH), a sterically hindered organoborane,
is a valuable tool in organic synthesis, particularly for the hydroboration of alkenes and alkynes.
[1][2] However, its pyrophoric nature—igniting spontaneously on contact with air—necessitates
stringent safety protocols to mitigate risks of fire and chemical burns.[3][4][5] This guide
provides essential, immediate safety and logistical information, including detailed operational
and disposal plans, to ensure the safe and effective use of disiamylborane in the laboratory.

Hazard Assessment and Physical Properties

Disiamylborane is a pyrophoric substance, meaning it can ignite spontaneously upon
exposure to air and moisture.[5][6] Its primary hazards include flammability, corrosivity, and
water reactivity.[4] Vapors can be irritating to the respiratory system, and direct contact can
cause skin and eye irritation.[7] It is crucial to handle this reagent under an inert atmosphere,
such as nitrogen or argon, at all times.[3][8]
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Property Value Reference
Chemical Formula C1o0H23B [9][10]
Molar Mass 154.10 g/mol [10]
Appearance Colorless, waxy solid [1119]
Melting Point 35-40 °C 9]

Solutions in THF are stable at
Stability 0°C for one week under [11]

anhydrous conditions.[11]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is mandatory when handling disiamylborane to ensure
personal safety. This includes protection for the eyes, face, hands, and body.
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] . Specifications and Best
PPE Category Required Equipment o——
ractices

Goggles must meet ANSI

) Z.87.1 standards. A face shield
) Chemical splash goggles and ) )
Eye and Face Protection ) is required over the goggles to
a face shield ]
protect against splashes and

potential explosions.[4][5][6]

Nitrile gloves provide chemical

o o resistance.[6] An outer layer of
Double gloving: inner nitrile )
] ) flame-resistant gloves (e.qg.,
Hand Protection gloves, outer flame-resistant ) )
Nomex® or Kevlar®) is crucial
gloves _ ) ]
for protection against fire.[3]

[12]

Alab coat made from materials
like Nomex® should be worn
over clothing made of natural
] ] fibers (e.g., cotton).[5][6]

Body Protection Flame-resistant (FR) lab coat ] ]
Synthetic clothing should be
avoided as it can melt and
adhere to the skin in case of a

fire.[5][13]

Shoes should be made of a
Footwear Closed-toe shoes non-porous material and cover
the entire foot.[6]

Operational Plan: Step-by-Step Handling Procedure

A meticulous and well-rehearsed plan is essential for the safe handling of disiamylborane. It is
highly recommended to perform a "dry run" of the procedure with a non-hazardous solvent to
familiarize oneself with the manipulations.[3]

1. Preparation:

o Work Area: All manipulations must be conducted in a certified chemical fume hood with the
sash at the lowest possible position.[4][6] The fume hood should be free of clutter and
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flammable materials.[6]

 Inert Atmosphere: The reaction apparatus must be thoroughly dried and purged with an inert
gas like nitrogen or argon.[8][13]

o Emergency Equipment: Ensure an appropriate fire extinguisher (e.g., a Class D dry powder
extinguisher for reactive metals, or a standard dry chemical ABC extinguisher), an eyewash
station, and a safety shower are immediately accessible.[3][4]

o Teamwork: Never work alone when handling pyrophoric reagents.[3] Inform other laboratory
personnel of the procedure being performed.

2. Reagent Transfer:

o Small Quantities (< 20 mL): Use a syringe that is at least twice the volume of the liquid to be
transferred.[5][6] The syringe should be properly secured.

o Large Quantities (> 20 mL): The cannula technique (double-tipped needle) is recommended
for transferring larger volumes to minimize the risk of spills and exposure.[5][6]

e Procedure:
o Secure the disiamylborane reagent bottle to a stand.[5][6]
o Pressurize the reagent bottle slightly with an inert gas.

o Insert one end of the cannula into the reagent bottle and the other end into the reaction
flask, ensuring the tip in the reaction flask is below the surface of the solvent if applicable.

o The pressure difference will facilitate the transfer of the liquid.
3. During the Reaction:
e Maintain a continuous flow of inert gas over the reaction mixture.

¢ Monitor the reaction temperature closely, as hydroboration can be exothermic.

Disposal Plan: Quenching and Waste Management
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Proper deactivation (quenching) of residual disiamylborane and cleaning of equipment is a
critical safety step.

1. Quenching Excess Reagent:

» Dilution: The reaction flask containing residual disiamylborane should be cooled in an ice
bath.

» Slow Addition of a Quenching Agent: Slowly and cautiously add a hydroxyl-containing
solvent, such as isopropanol or ethanol, to the cooled and stirred reaction mixture.[11] The
addition should be done dropwise to control the exothermic reaction.

» Neutralization: After the initial quenching, a more protic solvent like methanol or water can be
slowly added to ensure complete deactivation.

2. Cleaning of Equipment:
e Syringes and cannulas used for transfer must be cleaned immediately to prevent clogging.[4]

e Rinse the equipment with a non-reactive solvent (e.g., hexane) and then quench the rinsate
in isopropanol.[4]

3. Waste Disposal:

e The neutralized solution should be disposed of as hazardous waste according to institutional
and local regulations.

o Empty reagent bottles must be triple-rinsed with a non-reactive solvent, and the rinsate must
be quenched before the bottle is defaced and discarded.[3] Never leave an empty, unrinsed
pyrophoric reagent bottle open to the atmosphere.[3]

Experimental Protocol: Quenching of
Disiamylborane

This protocol outlines the steps for the safe deactivation of residual disiamylborane after a
reaction.
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e Preparation:

o Ensure the reaction flask is under a positive pressure of an inert gas (nitrogen or argon).

o Cool the reaction flask to 0 °C using an ice-water bath.

o Have a dropping funnel containing isopropanol ready.

e Procedure:

o

With vigorous stirring, slowly add the isopropanol from the dropping funnel to the
disiamylborane solution.

o Maintain the temperature of the reaction mixture below 25 °C.

o After the addition of isopropanol is complete and the initial exothermic reaction has
subsided, continue to stir the mixture for at least 30 minutes at room temperature.

o Slowly add methanol to the mixture to ensure complete quenching of any remaining
reactive species.

o Finally, slowly and cautiously add water to the mixture.
e Work-up and Disposal:
o The resulting solution can be worked up as required by the experimental procedure.

o The aqueous and organic layers should be separated and disposed of as hazardous
waste in appropriately labeled containers.

Safe Handling Workflow for Disiamylborane
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Safe Handling Workflow for Disiamylborane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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